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Compound of Interest

Compound Name: ON 108600

Cat. No.: B10833152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability and proper handling of ON-

108600 stock solutions. Below you will find frequently asked questions, troubleshooting advice,

and detailed experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for ON-108600 stock solutions?

A1: For long-term storage, spanning months to years, it is recommended to store ON-108600

stock solutions at -20°C. For short-term storage, from days to weeks, 0-4°C is acceptable.

Properly stored, ON-108600 has a shelf life of over two years.

Q2: What is the best solvent for preparing ON-108600 stock solutions?

A2: While the specific solubility of ON-108600 in various solvents is not detailed in publicly

available literature, a common solvent for small molecule inhibitors is dimethyl sulfoxide

(DMSO). It is advisable to use a fresh, anhydrous grade of DMSO to prevent degradation of the

compound.

Q3: How can I ensure the stability of my ON-108600 stock solution during storage and use?

A3: To maintain the stability of your stock solution, it is best practice to:
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Prepare a high-concentration stock solution (e.g., 10 mM) in a suitable solvent like DMSO.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots in tightly sealed vials at -20°C in a dark, dry place.

Q4: My ON-108600, dissolved in DMSO, is precipitating when I add it to my aqueous

experimental medium. What should I do?

A4: Precipitation can occur when a concentrated DMSO stock is diluted into an aqueous buffer.

To avoid this, it is recommended to perform serial dilutions of the initial stock solution in DMSO

first, before adding the final, more diluted DMSO solution to your aqueous medium. Most cell-

based assays can tolerate a final DMSO concentration of up to 0.1%.

Q5: How can I verify the stability of my ON-108600 stock solution after prolonged storage?

A5: The stability of your stock solution can be assessed by performing a stability-indicating

analysis using High-Performance Liquid Chromatography (HPLC). This involves comparing the

chromatogram of your stored stock solution to that of a freshly prepared solution. A significant

decrease in the area of the main peak or the appearance of new peaks would indicate

degradation.
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Issue Potential Cause Recommended Solution

Inconsistent experimental

results

Degradation of ON-108600

stock solution due to improper

storage or handling.

Prepare a fresh stock solution

from solid compound. Aliquot

and store at -20°C. Avoid

multiple freeze-thaw cycles.

Perform a stability check using

HPLC if the issue persists.

Precipitation of the compound

in aqueous media

Low solubility of the compound

when transferred from a high-

concentration organic stock to

an aqueous environment.

Perform serial dilutions in the

stock solvent (e.g., DMSO)

before adding to the aqueous

medium. Ensure the final

solvent concentration is

compatible with your

experimental system.

Loss of compound activity
The compound may have

degraded.

Verify the storage conditions

and handling procedures. If

degradation is suspected, a

fresh stock solution should be

prepared and its concentration

verified.

Quantitative Data Summary
Specific quantitative stability data for ON-108600 at -20°C is not readily available in public

literature. Researchers are encouraged to perform their own stability studies to determine the

precise degradation profile in their specific solvent and storage conditions. The following table

can be used as a template to record the results of such a study.
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Time (Months) at -20°C
% of Initial ON-108600
Concentration Remaining

Observations (e.g.,
appearance of degradation
peaks in HPLC)

0 100% -

3

6

12

24

Experimental Protocols
Protocol for Preparing ON-108600 Stock Solution

Materials: ON-108600 solid powder, anhydrous DMSO, sterile microcentrifuge tubes.

Procedure: a. Equilibrate the ON-108600 vial to room temperature before opening. b. Weigh

the required amount of ON-108600 powder in a sterile environment. c. Add the appropriate

volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM). d.

Vortex or sonicate briefly to ensure complete dissolution. e. Aliquot the stock solution into

single-use, light-protected microcentrifuge tubes. f. Store the aliquots at -20°C.

Protocol for Assessing Stock Solution Stability by HPLC
This protocol describes a general method for a stability-indicating HPLC analysis.

Instrumentation: HPLC system with a UV detector and a C18 reverse-phase column.

Sample Preparation: a. Prepare a fresh "time 0" standard of ON-108600 at a known

concentration (e.g., 1 mg/mL) in the same solvent as your stock solution. b. Thaw an aliquot

of your stored ON-108600 stock solution. c. Dilute both the fresh standard and the stored

sample to an appropriate concentration for HPLC analysis using the mobile phase.

HPLC Conditions (Example):

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.
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Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: Determined by UV-Vis spectral analysis of ON-108600.

Analysis: a. Inject the fresh standard to determine the retention time and peak area of intact

ON-108600. b. Inject the stored sample. c. Compare the chromatograms. The stability is

assessed by comparing the peak area of ON-108600 in the stored sample to the fresh

standard. The appearance of new peaks in the stored sample's chromatogram can indicate

degradation products.

Visualizations
ON-108600 Stock Solution Stability Workflow
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Caption: Workflow for preparing, storing, and assessing the stability of ON-108600 stock

solutions.
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TNIK Signaling Pathway Inhibition by ON-108600
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Caption: ON-108600 inhibits the TNIK-mediated phosphorylation of TCF4 in the Wnt signaling

pathway.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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